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Compound of Interest

Compound Name: Cervisol

CAS No.: 8055-05-8

Cat. No.: B12676624

Get Quote

Disclaimer: The information provided in this technical guide is based on available scientific

literature for the individual components of a substance identified in the PubChem database as

"Cervisol" (CID 44152708), reportedly used in the historical treatment of endometriosis. It is

crucial to note that there is a significant lack of modern scientific research, clinical data, and

validation for the efficacy and safety of this specific combination for any medical application,

including endometriosis. This document is intended for informational purposes for researchers

and drug development professionals and should not be interpreted as an endorsement or

validation of this formulation. Another product, a topical cream for neck pain, is marketed under

the brand name CERVISOL®, which is distinct from the chemical mixture discussed herein.

Introduction to Cervisol and its Components
Cervisol, as defined by the PubChem database, is a mixture containing Iron (III) Chloride

(FeCl₃), Picric Acid (2,4,6-trinitrophenol), and Ethanol.[1] This combination was historically

indicated for the treatment of endometriosis.[1] The rationale for this specific formulation is not

well-documented in contemporary medical literature. This guide will provide a detailed analysis
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of the known pharmacological properties of each individual component to offer a scientific

understanding of their potential, albeit unproven, roles.

Pharmacological Profile of Individual Components
Iron (III) Chloride (Ferric Chloride)
Iron (III) chloride is an inorganic compound with known astringent and hemostatic properties.[2]

[3] In gynecological and obstetric medicine, iron compounds are primarily used to treat iron

deficiency anemia.[4][5][6][7]

2.1.1. Mechanism of Action and Properties

As an astringent, ferric chloride can cause the constriction of tissues and blood vessels, which

may have been intended to reduce bleeding and oozing from endometrial lesions. Its

hemostatic effect is utilized topically to stop minor surface bleeding.[2] In the context of

endometriosis, it is plausible that its intended use was to control localized bleeding associated

with ectopic endometrial tissue.

2.1.2. Quantitative Data

Quantitative data on the topical application of ferric chloride for tissue effects is not readily

available in the context of gynecological applications beyond its use as a hemostatic agent.

The primary quantitative data for iron compounds in gynecology relates to oral and intravenous

administration for anemia.[5][8]
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Property Data

Molecular Formula FeCl₃

Molecular Weight 162.20 g/mol [3]

Appearance Orange to brown-black solid[3]

Solubility Soluble in water, alcohol, ether, acetone.[3]

Primary Medical Use

Treatment of iron deficiency anemia (as various

iron salts/complexes)[4][5][6][7]; Topical

hemostatic agent.[2]

Reported Side Effects (Oral/IV)
Gastrointestinal irritation (oral), nausea,

headache, flushing (intravenous).[7]

Table 1: Physicochemical and Medical Properties of Iron (III) Chloride.

2.1.3. Experimental Protocols

Standard protocols for the use of iron compounds in gynecology focus on the management of

anemia. For example, a common protocol for intravenous iron sucrose complex involves doses

between 200 and 300 mg, with a hemoglobin increase of 1.3 to 2.5 g/dL observed over 28

days.[5] No specific experimental protocols for the topical application of ferric chloride in

endometriosis were found in the reviewed literature.

Picric Acid (2,4,6-trinitrophenol)
Picric acid is a highly acidic phenol that has been used historically as an antiseptic, a burn

treatment, and a yellow dye.[1][9] Its use in modern medicine is virtually nonexistent due to its

toxicity and explosive nature.[10][11]

2.2.1. Mechanism of Action and Properties

Picric acid possesses antiseptic and astringent properties.[9] Its antiseptic action is likely due to

its ability to precipitate proteins. As an astringent, it can cause tissue to contract. The

mechanisms that contributed to its use in burn relief included numbing of pain and coagulation

of albumin, which was thought to decrease pus formation.[10] In the context of Cervisol, it
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might have been included for its antiseptic properties to prevent infection and for its astringent

effects on endometrial lesions.

2.2.2. Quantitative Data

There is no quantitative pharmacological data available for the use of picric acid in the

treatment of endometriosis. Its historical use predates modern quantitative pharmacological

analysis.

Property Data

Molecular Formula C₆H₃N₃O₇

Molecular Weight 229.10 g/mol [1]

Appearance Colorless to yellow solid[1]

Acidity (pKa) 0.38[1]

Historical Medical Use
Antiseptic, treatment for burns, malaria, herpes,

and smallpox.[1][11]

Toxicity

Can cause skin and eye irritation, dizziness,

headache, and weakness. In severe cases, it

can lead to coma. It is also a known explosive.

[10][12]

Table 2: Physicochemical and Medical Properties of Picric Acid.

2.2.3. Experimental Protocols

No modern experimental protocols for the medical use of picric acid are available due to its

discontinuation. Historical accounts describe soaking gauze in a picric acid solution for

application to burns.[10]

Ethanol
Ethanol is widely used in pharmaceutical preparations as a solvent, disinfectant, and

penetration enhancer.[13][14]
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2.3.1. Mechanism of Action and Properties

In the Cervisol formulation, ethanol's primary role would be as a solvent for the other

components. Additionally, its antiseptic properties would contribute to the overall antimicrobial

effect of the mixture.[13][14] Ethanol can also act as a skin penetration enhancer by removing

lipids from the stratum corneum, which could potentially facilitate the local action of the other

components.[15][16]

2.3.2. Quantitative Data

The concentration of ethanol for effective disinfection is typically between 60% and 90%.[2] As

a preservative in topical formulations, concentrations can be lower. One study noted that a 20%

(v/v) ethanol concentration in a cream altered skin biophysical properties.[17]

Property Data

Molecular Formula C₂H₅OH

Molecular Weight 46.07 g/mol

Appearance Clear, colorless liquid

Pharmaceutical Use

Solvent, antimicrobial preservative (>10%),

disinfectant (60-90%), penetration enhancer.[2]

[14][15][16]

Reported Side Effects (Topical) Skin irritation, contact dermatitis.[15][16]

Table 3: Physicochemical and Pharmaceutical Properties of Ethanol.

2.3.3. Experimental Protocols

Protocols for evaluating ethanol as a penetration enhancer often involve ex vivo models, such

as the porcine ear model, where formulations with and without ethanol are applied, and the

penetration of active ingredients is measured using techniques like epifluorescence

microscopy.[17]

Analysis of the "Cervisol" Mixture
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There is no available scientific literature detailing the pharmacological properties, mechanism

of action, or clinical efficacy of the specific combination of iron chloride, picric acid, and ethanol

for the treatment of endometriosis. The synergistic or additive effects of these components in

this context are unknown.

Hypothetical Rationale
The likely, though unproven, rationale for this formulation was to combine the astringent and

hemostatic properties of ferric chloride with the antiseptic and astringent properties of picric

acid, all delivered in an ethanol solvent which would also act as an antiseptic. This approach

would have aimed to control bleeding, reduce the size of lesions through tissue constriction,

and prevent secondary infections.

Signaling Pathways and Workflows
Due to the lack of research on Cervisol, it is not possible to provide a diagram of the signaling

pathways involved in its effect on endometriosis. The fundamental mechanism of action

remains speculative.

However, a logical workflow for the preparation of such a solution can be hypothesized.
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Component Weighing and Measuring

Solution Preparation

Final Product

Weigh Iron (III) Chloride

Dissolve Iron (III) Chloride in Ethanol

Weigh Picric Acid

Dissolve Picric Acid in a portion of the Ethanol Solution

Measure Ethanol

Combine Solutions

Adjust to Final Volume with Ethanol

Cervisol Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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